N-(2-ethylphenyl)-2-(7-(4-fluorophenyl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide
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Description
N-(2-ethylphenyl)-2-(7-(4-fluorophenyl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C25H24FN5O2S and its molecular weight is 477.56. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Heterocyclic Chemistry
The synthesis of novel heterocycles incorporating thiadiazole, pyrrole, pyridine, and other moieties highlights the diverse chemical reactivity and potential applications of such compounds in developing new materials and pharmaceuticals. Studies such as those by Fadda et al. (2017) and Rady et al. (2006) demonstrate the versatility of these compounds in synthesizing a wide range of heterocyclic structures, which are foundational in medicinal chemistry and material science (Fadda, Salam, Tawfik, Anwar, & Etman, 2017); (Rady & Barsy, 2006).
Antiproliferative and Anticancer Activities
Compounds with structural similarities to the query molecule have been investigated for their antiproliferative and anticancer activities. Studies on pyridine linked thiazole derivatives by Alqahtani and Bayazeed (2020) and fluoro substituted benzo[b]pyran compounds by Hammam et al. (2005) provide evidence of the potential medicinal applications of these compounds, particularly in cancer treatment. These studies explore the cytotoxic effects of synthesized compounds on various cancer cell lines, offering a foundation for further drug development and therapeutic intervention (Alqahtani & Bayazeed, 2020); (Hammam, El-Salam, Mohamed, & Hafez, 2005).
Kinase Inhibition and Antimicrobial Activities
Further research into N-benzyl substituted acetamide derivatives, such as those by Fallah-Tafti et al. (2011), highlights the role of specific structural features in inhibiting kinase activity, which is crucial for developing targeted cancer therapies. Additionally, the synthesis and evaluation of new heterocycles incorporating antipyrine moieties by Bondock et al. (2008) demonstrate the antimicrobial potential of such compounds, indicating their utility in addressing bacterial and fungal infections (Fallah-Tafti, Foroumadi, Tiwari, Shirazi, Hangauer, et al., 2011); (Bondock, Rabie, Etman, & Fadda, 2008).
Properties
IUPAC Name |
N-(2-ethylphenyl)-2-[7-(4-fluorophenyl)-4-oxo-2-pyrrolidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C25H24FN5O2S/c1-2-16-7-3-4-8-19(16)27-20(32)15-31-24(33)22-23(34-25(28-22)30-13-5-6-14-30)21(29-31)17-9-11-18(26)12-10-17/h3-4,7-12H,2,5-6,13-15H2,1H3,(H,27,32) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKXNPGJBSOTRIB-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)CN2C(=O)C3=C(C(=N2)C4=CC=C(C=C4)F)SC(=N3)N5CCCC5 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24FN5O2S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.6 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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